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Compound of Interest

Compound Name: Guanidine, monobenzoate

Cat. No.: B15178269

For Researchers, Scientists, and Drug Development Professionals

Introduction

Guanidine, monobenzoate, also known as guanidinium benzoate (CAS No. 26739-54-8), is
an organic salt formed from the strong organic base guanidine and the aromatic carboxylic
acid, benzoic acid. The guanidinium cation is of significant interest in medicinal chemistry and
drug development due to its ability to form multiple hydrogen bonds and its presence in
biologically active natural products and pharmaceuticals. This technical guide provides an in-
depth overview of the commercial availability of Guanidine, monobenzoate, details a plausible
experimental protocol for its synthesis, and summarizes its characterization data.

Commercial Availability

Guanidine, monobenzoate is available from a number of chemical suppliers, primarily
catering to the research and development market. The compound is typically offered in various
guantities with purity levels suitable for laboratory and preclinical research. Below is a summary
of known suppliers and available data.
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. Product CAS . . .
Supplier Purity Quantity Price
Name Number
Shaanxi
Dideu Guanidiniumb Industrial
26739-54-8 Per KG $11.11/KG
Medichem enzoat Grade
Co. Ltd.
CHEMLYTE
Guanidiniumb Industrial ) )
SOLUTIONS 26739-54-8 Inquire Inquire
enzoat Grade
CO.,LTD
XIAMEN
AMITY
Guanidiniumb ) ) )
INDUSTRY 26739-54-8 Inquire Inquire Inquire
enzoat
AND TRADE
CO., LTD.
EMD o
_ Guanidiniumb , , ,
Chemicals 26739-54-8 Inquire Inquire Inquire
| enzoat
nc.

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers

directly for the most current information and to request certificates of analysis for specific

batches.

Experimental Protocol: Synthesis of Guanidinium
Benzoate

The synthesis of Guanidine, monobenzoate can be achieved through a straightforward acid-

base neutralization reaction between guanidine and benzoic acid. A general laboratory-scale

procedure is outlined below, adapted from established methods for the preparation of similar

guanidinium salts.

Materials:

o Guanidine hydrochloride (or Guanidine carbonate)
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Sodium hydroxide (or a suitable base if starting from the hydrochloride salt)

Benzoic acid

Deionized water

Ethanol

Procedure:
e Preparation of Guanidine Free Base (if starting from a salt):
o Dissolve guanidine hydrochloride in a minimum amount of deionized water.

o Add an equimolar amount of a strong base, such as sodium hydroxide, to the solution to
neutralize the hydrochloride and generate the free guanidine base.

o The resulting sodium chloride can be removed by filtration or the solution can be used
directly in the next step.

¢ Reaction with Benzoic Acid:

o Dissolve benzoic acid in a suitable solvent, such as ethanol or a mixture of ethanol and
water.

o Slowly add the aqueous solution of guanidine free base to the benzoic acid solution with
constant stirring.

o The reaction is typically carried out at room temperature.
o Crystallization and Isolation:

o The resulting solution of guanidinium benzoate is then concentrated by slow evaporation
of the solvent under reduced pressure or by gentle heating.

o Upon cooling, crystals of guanidinium benzoate will precipitate out of the solution.
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o The crystals are collected by filtration, washed with a small amount of cold ethanol to
remove any unreacted starting materials, and then dried under vacuum.

Characterization:

The identity and purity of the synthesized Guanidine, monobenzoate can be confirmed using
various analytical techniques:

e Melting Point: Determination of the melting point can provide a preliminary indication of
purity.

e Spectroscopy:

o 1H and 3C NMR: To confirm the presence of both the guanidinium and benzoate moieties
and to assess the purity of the sample.

o Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the N-
H stretches of the guanidinium group and the carboxylate (COO™) stretches of the
benzoate anion.

o Mass Spectrometry (MS): To determine the molecular weight of the cation and anion.

o Elemental Analysis: To determine the percentage composition of carbon, hydrogen, nitrogen,
and oxygen, which can be compared to the theoretical values.

Visualizing Key Processes

To aid in the understanding of the procurement and potential application of Guanidine,
monobenzoate, the following diagrams have been generated.
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Procurement workflow for a research chemical.
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Hypothetical signaling pathway inhibition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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